Cas no 53385-78-7 (Pyridine, 1,2,3,6-tetrahydro-1-propyl-)

• Product Name: Pyridine, 1,2,3,6-tetrahydro-1-propyl-
• CAS No: 53385-78-7
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 1582546
• PubChem ID: 357826
• Update Time: 2025-04-21

Pyridine, 1,2,3,6-tetrahydro-1-propyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 1,2,3,6-tetrahydro-1-propyl-
• 1-propyl-3,6-dihydro-2H-pyridine
• 1-propyl-1,2,3,6-tetrahydro-pyridine
• SCHEMBL8288234
• NSC-617359
• 53385-78-7
• CHEMBL2008826
• DTXSID60326819
• 1-propyl-1,2,3,6-tetrahydropyridine
• NSC617359

• Inchi： 1S/C8H15N/c1-2-6-9-7-4-3-5-8-9/h3-4H,2,5-8H2,1H3
• InChI Key： JKNMIYYXZPLHJO-UHFFFAOYSA-N
• SMILES： N1(CC=CCC1)CCC

Computed Properties

• Exact Mass: 125.12055
• Monoisotopic Mass: 125.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines